Cas no 2150260-88-9 (2-{3-amino-6-benzyl-6-azabicyclo3.2.1octan-3-yl}acetic acid)

• Product Name: 2-{3-amino-6-benzyl-6-azabicyclo3.2.1octan-3-yl}acetic acid
• CAS No: 2150260-88-9
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 5890379
• PubChem ID: 165747247
• Update Time: 2025-06-26

2-{3-amino-6-benzyl-6-azabicyclo3.2.1octan-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-amino-6-benzyl-6-azabicyclo3.2.1octan-3-yl}acetic acid
• 2150260-88-9
• EN300-1287322
• 2-{3-amino-6-benzyl-6-azabicyclo[3.2.1]octan-3-yl}acetic acid

• Inchi： 1S/C16H22N2O2/c17-16(9-15(19)20)7-13-6-14(8-16)18(11-13)10-12-4-2-1-3-5-12/h1-5,13-14H,6-11,17H2,(H,19,20)
• InChI Key： VCTQUIDJFATFTH-UHFFFAOYSA-N
• SMILES： OC(CC1(CC2CC(CN2CC2C=CC=CC=2)C1)N)=O

Computed Properties

• Exact Mass: 274.168127949g/mol
• Monoisotopic Mass: 274.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.6Ų

Additional information on 2-{3-amino-6-benzyl-6-azabicyclo3.2.1octan-3-yl}acetic acid

Comprehensive Overview of 2-{3-amino-6-benzyl-6-azabicyclo[3.2.1]octan-3-yl}acetic acid (CAS No. 2150260-88-9)

The compound 2-{3-amino-6-benzyl-6-azabicyclo[3.2.1]octan-3-yl}acetic acid (CAS No. 2150260-88-9) is a structurally unique bicyclic derivative that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines an azabicyclo[3.2.1]octane core with a benzyl substituent and a functionalized acetic acid moiety, making it a versatile candidate for drug discovery. Researchers are particularly interested in its potential applications as a bioactive scaffold due to its ability to interact with various biological targets, including enzymes and receptors.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. 2-{3-amino-6-benzyl-6-azabicyclo[3.2.1]octan-3-yl}acetic acid aligns with this trend, as its structural features enable selective modulation of biological pathways. For instance, its amino and carboxylic acid functional groups facilitate hydrogen bonding and ionic interactions, which are critical for binding affinity and specificity. This has led to its exploration in areas such as neurological disorders and metabolic diseases, where targeted therapies are highly sought after.

The synthesis of 2-{3-amino-6-benzyl-6-azabicyclo[3.2.1]octan-3-yl}acetic acid involves multi-step organic transformations, often starting from readily available precursors like tropinone derivatives. Key steps include reductive amination to introduce the benzyl group and alkylation to attach the acetic acid side chain. Optimization of these synthetic routes is a hot topic in organic chemistry forums, with researchers sharing protocols to improve yield and purity. Additionally, computational tools such as molecular docking are increasingly used to predict the compound's interactions with proteins, further accelerating its development.

From an industrial perspective, scalability and cost-effectiveness are critical considerations for 2-{3-amino-6-benzyl-6-azabicyclo[3.2.1]octan-3-yl}acetic acid. Manufacturers are investing in green chemistry approaches to minimize waste and reduce reliance on hazardous reagents. This aligns with global sustainability goals and responds to consumer demand for eco-friendly pharmaceuticals. Analytical techniques like HPLC and NMR spectroscopy ensure rigorous quality control, addressing regulatory requirements for purity and stability.

Beyond its pharmaceutical potential, 2-{3-amino-6-benzyl-6-azabicyclo[3.2.1]octan-3-yl}acetic acid is also studied in chemical biology as a tool compound. Its ability to selectively label or inhibit specific proteins makes it valuable for probing cellular mechanisms. For example, researchers have explored its role in signal transduction pathways, particularly those involving G-protein-coupled receptors (GPCRs), a major drug target class. Such applications highlight its interdisciplinary relevance, bridging chemistry and life sciences.

In summary, 2-{3-amino-6-benzyl-6-azabicyclo[3.2.1]octan-3-yl}acetic acid (CAS No. 2150260-88-9) represents a promising compound with broad scientific and industrial appeal. Its unique structure, synthetic versatility, and biological activity position it at the forefront of modern drug discovery and biochemical research. As the scientific community continues to unravel its potential, this molecule is poised to play a pivotal role in addressing unmet medical needs and advancing sustainable chemistry practices.